Cas no 2096334-11-9 (3-(Cbz-Amino)-2-fluorophenylboronic acid)

• Product Name: 3-(Cbz-Amino)-2-fluorophenylboronic acid
• CAS No: 2096334-11-9
• MF: C₁₄H₁₃BFNO₄
• MW: 289.066727399826
• MDL: MFCD22192438
• CID: 4637967
• Update Time: 2025-05-26

3-(Cbz-Amino)-2-fluorophenylboronic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Cbz-Amino)-2-fluorophenylboronic acid

• MDL： MFCD22192438
• Inchi： 1S/C14H13BFNO4/c16-13-11(15(19)20)7-4-8-12(13)17-14(18)21-9-10-5-2-1-3-6-10/h1-8,19-20H,9H2,(H,17,18)
• InChI Key： GPYSCKJJXWJIPC-UHFFFAOYSA-N
• SMILES： C1(B(O)O)=CC=CC(NC(OCC2C=CC=CC=2)=O)=C1F

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylcarbamic acid esters

Additional information on 3-(Cbz-Amino)-2-fluorophenylboronic acid

Introduction to 3-(Cbz-Amino)-2-fluorophenylboronic Acid (CAS No. 2096334-11-9)

3-(Cbz-Amino)-2-fluorophenylboronic acid (CAS No. 2096334-11-9) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound, characterized by its boronic acid functional group and the presence of a carbobenzyloxy (Cbz) protecting group on the amino moiety, serves as a crucial intermediate in the synthesis of various biologically active molecules. The fluorophenyl core introduces unique electronic properties, making this compound particularly valuable in the development of advanced materials and pharmaceuticals.

The structure of 3-(Cbz-Amino)-2-fluorophenylboronic acid consists of a benzene ring substituted with a fluorine atom at the 2-position and an amino group at the 3-position, which is further protected by a carbobenzyloxy group. This protection is essential to prevent unwanted side reactions during synthetic processes, ensuring high yields and purity of the final product. Boronic acids are well-known for their ability to participate in various organic transformations, including Suzuki-Miyaura cross-coupling reactions, which are widely used in drug discovery and molecular construction.

In recent years, there has been a surge in research focused on fluorinated aromatic compounds due to their enhanced metabolic stability and improved binding affinity to biological targets. The introduction of fluorine at the 2-position of the phenyl ring in 3-(Cbz-Amino)-2-fluorophenylboronic acid imparts these desirable properties, making it an attractive building block for medicinal chemists. For instance, fluorinated compounds have been shown to exhibit better pharmacokinetic profiles, including increased bioavailability and reduced susceptibility to degradation by metabolic enzymes.

One of the most compelling applications of 3-(Cbz-Amino)-2-fluorophenylboronic acid is in the field of drug development. Boronic acids are particularly relevant in the design of protease inhibitors, which are critical for treating a wide range of diseases, including cancer and infectious disorders. The ability to selectively target specific proteases without affecting other enzymes has made boronic acid derivatives highly sought after in medicinal chemistry. The Cbz-Amino group provides stability during synthetic workflows while allowing for subsequent deprotection steps to reveal the free amino group, which can be further functionalized as needed.

Recent studies have highlighted the role of fluorophenylboronic acids in the development of targeted therapies. For example, researchers have utilized derivatives of this compound to create novel inhibitors that selectively bind to cancer-associated proteases. The fluorine atom enhances the binding affinity by modulating electronic interactions with the target enzyme, leading to more effective inhibition. Additionally, the boronic acid moiety facilitates conjugation with other therapeutic agents or imaging probes, enabling multifunctional drug design strategies.

The synthesis of 3-(Cbz-Amino)-2-fluorophenylboronic acid typically involves multi-step organic transformations starting from commercially available precursors. Key steps include halogenation of the benzene ring to introduce the fluorine atom, followed by selective amination and subsequent protection with a carbobenzyloxy group. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions are often employed to ensure high regioselectivity and yield. These synthetic methodologies underscore the importance of 3-(Cbz-Amino)-2-fluorophenylboronic acid as a versatile intermediate in complex molecular architectures.

In addition to its pharmaceutical applications, 3-(Cbz-Amino)-2-fluorophenylboronic acid has found utility in materials science. Boronic acids are known for their ability to form coordination complexes with metals, which can be leveraged in designing smart materials and catalysts. The presence of both fluorine and amino functional groups allows for further derivatization into polymers or metal-organic frameworks (MOFs), opening up possibilities for innovative material designs with tailored properties.

The growing interest in fluorinated aromatic compounds has spurred numerous investigations into their biological activities. Preclinical studies have demonstrated that derivatives of this compound exhibit promising anti-inflammatory and anticancer properties. The unique structural features enable precise targeting of disease-causing pathways while minimizing off-target effects. This aligns with current trends in drug development towards more personalized and effective therapies.

The chemical reactivity of 3-(Cbz-Amino)-2-fluorophenylboronic acid makes it an invaluable tool for chemists exploring new synthetic pathways. Its compatibility with various coupling reactions allows for seamless integration into complex molecular frameworks, facilitating rapid discovery and development of novel compounds. As research continues to uncover new applications for boronic acids and fluorinated aromatics, compounds like 3-(Cbz-Amino)-2-fluorophenylboronic acid will undoubtedly play a pivotal role in advancing both pharmaceuticals and materials science.

In conclusion, 3-(Cbz-Amino)-2-fluorophenylboronic acid (CAS No. 2096334-11-9) represents a significant advancement in synthetic chemistry due to its unique structural features and versatile reactivity. Its applications span across drug development, materials science, and biotechnology, underscoring its importance as a key intermediate. With ongoing research efforts aimed at expanding its utility, this compound is poised to contribute further innovations across multiple scientific disciplines.